N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE

• IUPAC Name: 1-N,4-N-bis(3-fluorophenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H14F2N2O2/c21-15-3-1-5-17(11-15)23-19(25)13-7-9-14(10-8-13)20(26)24-18-6-2-4-16(22)12-18/h1-12H,(H,23,25)(H,24,26)
• InChI Key: MZVLVZXYJYGVIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C20H14F2N2O2
• Molecular Weight: 352.3 g/mol

Description

N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE is an organic compound with the molecular formula C20H14F2N2O2. It is a derivative of benzene-1,4-dicarboxamide, where the amide groups are substituted with 3-fluorophenyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE typically involves the reaction of benzene-1,4-dicarboxylic acid with 3-fluoroaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms on the phenyl rings can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE has several scientific research applications:

Materials Science: Used as a building block for the synthesis of polymers and advanced materials with specific properties such as thermal stability and fluorescence.

Medicinal Chemistry: Investigated for its potential as a pharmacophore in the design of new drugs targeting specific enzymes or receptors.

Biology: Studied for its interactions with biological macromolecules and its potential as a probe in biochemical assays.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form hydrogen bonds and other non-covalent interactions with these targets, leading to changes in their activity or function. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Similar Compounds

• N1,N3-bis(4-fluorophenyl)benzene-1,3-dicarboxamide
• N,N’-bis(4-aminophenyl)benzene-1,4-dicarboxamide
• 1,4-Bis(trifluoromethyl)benzene

Uniqueness

N1,N4-BIS(3-FLUOROPHENYL)BENZENE-1,4-DICARBOXAMIDE is unique due to the presence of fluorine atoms on the phenyl rings, which can enhance its chemical stability and biological activity. The specific substitution pattern also allows for unique interactions with molecular targets, making it a valuable compound for various applications .